BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to PNU-176798:
Chemical Structure and Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PNU-176798

Cat. No.: B10801108

For Researchers, Scientists, and Drug Development Professionals

Abstract

PNU-176798 is identified as an antimicrobial agent with a chemical structure characterized by a
complex heterocyclic system. This guide provides a detailed overview of its chemical identity,
including its structure, molecular formula, and other key identifiers. While information on the
synthetic pathway of PNU-176798 is not publicly available, this document consolidates the
known chemical data to support research and development activities. PNU-176798 is reported
to target protein synthesis in a broad spectrum of gram-positive and anaerobic bacteria[1][2].

Chemical Structure and Identity

The chemical structure of PNU-176798 is defined by its CAS Number, 428861-91-0, and its
SMILES string, CC(NC[C@H]1CN(C2=CC=C(C3=NC=C(C#N)S3)C(F)=C2)C(01)=0)=0I[1][2].
Based on this information, the following structural representation and chemical details can be
derived.

Chemical Data Summary

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b10801108?utm_src=pdf-interest
https://www.benchchem.com/product/b10801108?utm_src=pdf-body
https://www.benchchem.com/product/b10801108?utm_src=pdf-body
https://www.benchchem.com/product/b10801108?utm_src=pdf-body
https://immunomart.com/product/pnu-176798/
https://www.medchemexpress.com/PNU-176798.html?locale=ko-KR
https://www.benchchem.com/product/b10801108?utm_src=pdf-body
https://immunomart.com/product/pnu-176798/
https://www.medchemexpress.com/PNU-176798.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference
CAS Number 428861-91-0 [11[2]
Molecular Formula C17H14FNsOsS Calculated
Molecular Weight 360.36 g/mol [1]

CC(NC[C@H]1CN(C2=CC=C(

SMILES C3=NC=C(C#N)S3)C(F)=C2)C [Z]
(01)=0)=0
(Not available in search
InChl Key
results)
(Not available in search
IUPAC Name

results)

Structural Diagram

Caption: Chemical structure of PNU-176798.

Synthesis Protocol

A comprehensive search of publicly available scientific literature and chemical databases did
not yield any specific synthesis protocols for PNU-176798. The information regarding its
manufacturing process remains proprietary.

Signaling Pathways and Mechanism of Action

PNU-176798 is described as an antimicrobial agent that targets protein synthesis in bacteria[1]
[2]. However, detailed studies elucidating the specific signaling pathways inhibited by PNU-
176798 or its precise molecular mechanism of action are not available in the public domain.

The following diagram illustrates a generalized workflow for identifying the mechanism of action
of a novel antimicrobial agent, which would be applicable to further research on PNU-176798.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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